5-(benzyloxycarbonyllysylthioamido)isophthalic acid dimethyl ester
5-(benzyloxycarbonyllysylthioamido)isophthalic acid dimethyl ester
Brand Name:
Vulcanchem
CAS No.:
111070-39-4
VCID:
VC0024905
InChI:
InChI=1S/C24H29N3O6S.ClH/c1-31-22(28)17-12-18(23(29)32-2)14-19(13-17)26-21(34)20(10-6-7-11-25)27-24(30)33-15-16-8-4-3-5-9-16;/h3-5,8-9,12-14,20H,6-7,10-11,15,25H2,1-2H3,(H,26,34)(H,27,30);1H/t20-;/m0./s1
SMILES:
COC(=O)C1=CC(=CC(=C1)NC(=S)C(CCCCN)NC(=O)OCC2=CC=CC=C2)C(=O)OC.Cl
Molecular Formula:
C24H30ClN3O6S
Molecular Weight:
524 g/mol
5-(benzyloxycarbonyllysylthioamido)isophthalic acid dimethyl ester
CAS No.: 111070-39-4
Main Products
VCID: VC0024905
Molecular Formula: C24H30ClN3O6S
Molecular Weight: 524 g/mol
| CAS No. | 111070-39-4 |
|---|---|
| Product Name | 5-(benzyloxycarbonyllysylthioamido)isophthalic acid dimethyl ester |
| Molecular Formula | C24H30ClN3O6S |
| Molecular Weight | 524 g/mol |
| IUPAC Name | dimethyl 5-[[(2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanethioyl]amino]benzene-1,3-dicarboxylate;hydrochloride |
| Standard InChI | InChI=1S/C24H29N3O6S.ClH/c1-31-22(28)17-12-18(23(29)32-2)14-19(13-17)26-21(34)20(10-6-7-11-25)27-24(30)33-15-16-8-4-3-5-9-16;/h3-5,8-9,12-14,20H,6-7,10-11,15,25H2,1-2H3,(H,26,34)(H,27,30);1H/t20-;/m0./s1 |
| Standard InChIKey | RCCRQGMEPWHXMY-BDQAORGHSA-N |
| Isomeric SMILES | COC(=O)C1=CC(=CC(=C1)NC(=S)[C@H](CCCCN)NC(=O)OCC2=CC=CC=C2)C(=O)OC.Cl |
| SMILES | COC(=O)C1=CC(=CC(=C1)NC(=S)C(CCCCN)NC(=O)OCC2=CC=CC=C2)C(=O)OC.Cl |
| Canonical SMILES | COC(=O)C1=CC(=CC(=C1)NC(=S)C(CCCCN)NC(=O)OCC2=CC=CC=C2)C(=O)OC.Cl |
| Synonyms | 5-(benzyloxycarbonyllysylthioamido)isophthalic acid dimethyl ester LCSAIE Z-Lys-psi(CS)-AIE |
| PubChem Compound | 3037801 |
| Last Modified | Nov 11 2021 |
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